methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate

• CAS RN: 107581-24-8
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate
• InChI: InChI=1S/C19H18N2O4/c1-23-15-9-7-12(11-16(15)24-2)8-10-17-20-14-6-4-5-13(18(14)21-17)19(22)25-3/h4-11H,1-3H3,(H,20,21)/b10-8+
• InChI Key: NWLYGGNEKCELGY-UHFFFAOYSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C2=NC3=C(C=CC=C3N2)C(=O)OC)OC
• SMILES: COC1=C(C=C(C=C1)C=CC2=NC3=C(C=CC=C3N2)C(=O)OC)OC
• synonyms: ALE 36; ALE-36; methyl 2-(3,4-dimethoxystyryl)benzimidazole-4-carboxylate

Description

Methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate, also known as DMBC, is a synthetic compound that has recently gained attention in scientific research due to its potential therapeutic applications. DMBC belongs to the class of benzimidazole derivatives, which have been shown to possess various biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Scientific Research Applications

Methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has been shown to possess various biological activities that make it a promising candidate for therapeutic applications. One of the most significant applications of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate is its anticancer activity. Several studies have reported that methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a crucial mechanism for cancer treatment.
In addition to its anticancer activity, methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has been reported to possess antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has also been shown to possess anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate is not fully understood, but several studies have proposed possible mechanisms. One proposed mechanism is that methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate inhibits the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. Inhibition of HDACs has been shown to induce apoptosis in cancer cells and has been proposed as a potential cancer treatment strategy.
Biochemical and Physiological Effects:
methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has been shown to have various biochemical and physiological effects. In cancer cells, methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has been reported to induce apoptosis by activating the caspase pathway, which is a crucial mechanism for programmed cell death. methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has also been shown to inhibit the migration and invasion of cancer cells, which are important processes for cancer metastasis.
In addition to its effects on cancer cells, methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has been reported to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has also been shown to possess antioxidant activity by scavenging free radicals, which are harmful to cells.

Advantages and Limitations for Lab Experiments

One of the advantages of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate is its relatively simple synthesis method, which makes it easily accessible for scientific research. methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate has also been shown to possess various biological activities, making it a promising candidate for therapeutic applications. However, one of the limitations of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate research. One potential direction is to investigate the synergistic effects of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate with other anticancer agents, such as chemotherapy drugs. Another direction is to explore the potential of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate as a treatment for inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate and its potential therapeutic applications.

Synthesis Methods

The synthesis of methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate involves the reaction between 2-(3,4-dimethoxyphenyl)ethan-1-ol and 2-aminobenzoic acid in the presence of a catalyst, such as triethylamine. The resulting product is then treated with methyl chloroformate to yield methyl 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1H-benzimidazole-4-carboxylate. This synthesis method has been reported in several studies and has been found to be relatively simple and efficient.